![molecular formula C17H18ClFN4O2 B2695418 6-(4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl)-2-ethylpyridazin-3(2H)-one CAS No. 1049527-42-5](/img/structure/B2695418.png)
6-(4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl)-2-ethylpyridazin-3(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl)-2-ethylpyridazin-3(2H)-one, also known as CP-945,598, is a potent and selective antagonist of the cannabinoid receptor CB1. It is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
- The piperazine moiety in this compound suggests potential antipsychotic activity. Researchers have explored its effects on neurotransmitter receptors, particularly dopamine and serotonin receptors. Investigating its binding affinity and modulation of these receptors could lead to novel antipsychotic drugs .
- The pyridazinone scaffold may exhibit anti-inflammatory effects. Scientists have studied its impact on inflammatory pathways, such as NF-κB and COX-2. Understanding its mechanism of action could contribute to the development of anti-inflammatory therapies .
- Compounds with similar structures have shown promise as anticancer agents. Researchers have investigated their cytotoxicity against cancer cell lines. Further studies could explore the compound’s selectivity, mode of action, and potential as a targeted therapy .
- The dihydropyridazinone ring system is reminiscent of calcium channel blockers used in cardiovascular medicine. Researchers have explored its effects on vascular smooth muscle cells and calcium channels. Investigating its vasodilatory properties and potential cardiovascular benefits is crucial .
- Given its structural resemblance to certain neuroprotective agents, this compound has attracted attention in neurology. Researchers have studied its impact on neuronal survival, oxidative stress, and neuroinflammation. Unraveling its neuroprotective mechanisms could lead to therapeutic breakthroughs .
- Computational studies have utilized this compound as a scaffold for drug design. By modifying its substituents, researchers aim to enhance its pharmacokinetic properties, bioavailability, and target specificity. Rational drug design based on this scaffold holds promise for future pharmaceuticals .
Antipsychotic Agents
Anti-Inflammatory Properties
Anticancer Research
Cardiovascular Applications
Neuroprotective Potential
Drug Design and Optimization
properties
IUPAC Name |
6-[4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl]-2-ethylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClFN4O2/c1-2-23-16(24)6-5-15(20-23)17(25)22-9-7-21(8-10-22)12-3-4-14(19)13(18)11-12/h3-6,11H,2,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEHWTQMXPHNZCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C=CC(=N1)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-(3-chloro-4-fluorophenyl)piperazine-1-carbonyl)-2-ethylpyridazin-3(2H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.